Methyl 2-(4-hydroxybut-1-ynyl)benzoate

• Molecular Formula: C12H12O3
• Molecular Weight: 204.22 g/mol
• IUPAC Name: methyl 2-(4-hydroxybut-1-ynyl)benzoate
• InChI: InChI=1S/C12H12O3/c1-15-12(14)11-8-3-2-6-10(11)7-4-5-9-13/h2-3,6,8,13H,5,9H2,1H3
• InChI Key: HBFKNFAKAYGJKA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C#CCCO

Description

Methyl 2-(4-hydroxybut-1-ynyl)benzoate is a useful research compound. Its molecular formula is C12H12O3 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 ml (0.36 M) of methyl 2-bromobenzoate, 930 mg (3.56 mM) of triphenylphosphine and 316 mg (1.78 mM) of PdCl2 are added to 1200 ml of diethylamine in a 2000 ml reactor. After stirring at room temperature for 5 minutes, 27 ml (0.36 M) of 3-butyn-1-ol and 680 mg (3.56 mM) of CuI (1) are added. The reaction medium is then stirred at 20° C. for 120 hours, the solvent is then evaporated off and the residue obtained is then purified by chromatography on silica, using dichloromethane as eluent. After evaporation, 46.7 g of a brown oil are thus obtained (64% yield).